Cu(II)-Elesclomol

• Molecular Formula: C19H18CuN4O2S2
• Molecular Weight: 462.1 g/mol
• InChI: InChI=1S/C19H20N4O2S2.Cu/c1-22(18(26)14-9-5-3-6-10-14)20-16(24)13-17(25)21-23(2)19(27)15-11-7-4-8-12-15;/h3-12H,13H2,1-2H3,(H2,20,21,24,25);/q;+2/p-2
• InChIKey: UUSCWIGUMPDFDE-UHFFFAOYSA-L

Cu(II)-Elesclomol Comparator-Driven Evidence

Cu(II)-Elesclomol is a preformed, redox-active 1:1 copper(II) complex of the bis(thiohydrazide) amide elesclomol . The complex is the therapeutically relevant species that mediates the anticancer activity of the parent ligand . Cu(II)-Elesclomol is characterized by an exceptionally high conditional stability constant (log K = 24.2) and exerts its cytotoxicity primarily through copper-dependent mitochondrial oxidative stress and the induction of cuproptosis . This compound is under investigation as a single-agent chemotherapeutic and as a theranostic radiopharmaceutical when radiolabeled with ⁶⁴Cu.

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Preformed redox-active Cu(II) complex for cell-model studies

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Reported high conditional stability (log K context)

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Mitochondrial cuproptosis and oxidative stress pathway investigation

• [1] SciDirect. Elesclomol – an overview. Coordination Chemistry Reviews. 2022. Describes Cu-elesclomol as a distorted square planar 1:1 complex with stability constant 10^24.2 M⁻¹ and broad antineoplastic activity in animal models. View Source
• [2] Hasinoff BB, et al. The cytotoxicity of the anticancer drug elesclomol is due to oxidative stress indirectly mediated through its complex with Cu(II). J Inorg Biochem. 2014;137:22-30. doi:10.1016/j.jinorgbio.2014.04.004 View Source
• [3] Yadav AA, et al. Molecular mechanisms of the biological activity of the anticancer drug elesclomol and its complexes with Cu(II), Ni(II) and Pt(II). J Inorg Biochem. 2013;126:1-7. doi:10.1016/j.jinorgbio.2013.04.013 View Source

Why Cu(II)-Elesclomol Cannot Be Substituted

The copper(II) center in Cu(II)-elesclomol is not a passive payload but a functional redox switch required for cytotoxic activity . The Ni(II)- and Pt(II)-elesclomol complexes retain the same ligand scaffold yet exhibit 34- to 1040‑fold lower potency in K562 cells, demonstrating that redox-inactive metal substitution abolishes activity . Furthermore, Cu(II)-elesclomol displays a mitochondrial selectivity that is mechanistically distinct from other copper ionophores such as disulfiram, which does not direct copper selectively to the mitochondrial compartment . Additionally, Cu(II)-elesclomol is not cross-resistant to cells overexpressing ABCB1 (P‑gp) or ABCG2 (BCRP) efflux transporters, a resistance liability that compromises many conventional chemotherapeutics and their generic analogs . These orthogonal differentiators—metal redox requirement, mitochondrial targeting specificity, and efflux‑transporter evasion—collectively preclude simple interchangeability with in‑class analogs, alternative metal complexes, or other copper ionophores.

Metal redox

Ni(II) and Pt(II) analogs lack the Cu(II) redox activity essential for cell-model potency; assay response may shift significantly.

Mitochondrial selectivity

Cu(II)-elesclomol directs copper to mitochondria; other ionophores like disulfiram do not replicate this subcellular targeting profile.

Efflux evasion

Not cross-resistant to P-gp or BCRP overexpression; conventional chemotherapeutics often show resistance, limiting model comparability.

• [1] Yadav AA, et al. Molecular mechanisms of the biological activity of the anticancer drug elesclomol and its complexes with Cu(II), Ni(II) and Pt(II). J Inorg Biochem. 2013;126:1-7. doi:10.1016/j.jinorgbio.2013.04.013 View Source
• [2] Nagai M, et al. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells. Free Radic Biol Med. 2012;52(10):2142-2150. doi:10.1016/j.freeradbiomed.2012.03.017 View Source
• [3] Hasinoff BB, et al. Cellular mechanisms of the cytotoxicity of the anticancer drug elesclomol and its complex with Cu(II). Biochem Pharmacol. 2015;93(3):266-276. doi:10.1016/j.bcp.2014.12.008 View Source

Cu(II)-Elesclomol Comparator Evidence

Metal Identity Drives Cytotoxic Potency

Cu(II)-Elesclomol achieves sub-nanomolar to low-nanomolar IC₅₀ values in human erythroleukemic K562 cells, whereas the structurally analogous Ni(II)-elesclomol and Pt(II)-elesclomol complexes—synthesized and characterized in the same study—are 34-fold and 1,040-fold less potent, respectively . This potency differential is directly attributable to the redox activity of the Cu(II) center, which is absent in the Ni(II) and Pt(II) complexes.

Metal potency differential

Head-to-head

Ni(II)-elesclomol: 34-fold less potent
Pt(II)-elesclomol: 1,040-fold less potent

Supports cell-model potency context via redox-active Cu(II)

K562 growth inhibition assay; Ni/Pt complexes retain scaffold but lose activity

Evidence Dimension	Growth inhibition potency (fold difference relative to Cu(II)-elesclomol)
Target Compound Data	IC₅₀ = 5.4 nM (Cu(II)-elesclomol)
Comparator Or Baseline	IC₅₀ = 185 nM (Ni(II)-elesclomol); IC₅₀ = 5,600 nM (Pt(II)-elesclomol)
Quantified Difference	Ni(II)-elesclomol: 34-fold less potent; Pt(II)-elesclomol: 1,040-fold less potent
Conditions	Human erythroleukemic K562 cells; growth inhibition assay (J Inorg Biochem, 2013)

Why This Matters

Procuring the Cu(II)-elesclomol complex—rather than the Ni(II) or Pt(II) analogs or the free ligand alone—is essential to secure the redox-dependent mechanism that delivers the low-nanomolar potency required for downstream preclinical efficacy models.

• [1] Yadav AA, et al. Molecular mechanisms of the biological activity of the anticancer drug elesclomol and its complexes with Cu(II), Ni(II) and Pt(II). J Inorg Biochem. 2013;126:1-7. doi:10.1016/j.jinorgbio.2013.04.013 (data: Ni(II)- and Pt(II)-elesclomol are 34- and 1040-fold less potent; IC₅₀ values for Cu-elesclomol 5.4 nM, Ni-elesclomol 185 nM, Pt-elesclomol 5,600 nM from SciDirect topic page lines 44-46). View Source

Hypoxia-Targeted Theranostic Superiority

In a comprehensive theranostic evaluation, [⁶⁴Cu]Cu(II)-elesclomol ([⁶⁴Cu][Cu(ES)]) reduced clonogenic cell survival and inhibited tumor growth in prostate (22Rv1, PC3) and glioblastoma (U‑87MG) xenografts more effectively than [⁶⁴Cu]Cu(ATSM) and [⁶⁴Cu]CuCl₂ in both normoxic and hypoxic conditions . Hypoxia further increased cellular uptake and internalization of [⁶⁴Cu][Cu(ES)]. The study concluded that [⁶⁴Cu][Cu(ES)] demonstrated superior therapeutic effects relative to both comparators and enabled PET-based hypoxia imaging .

Theranostic hypoxia model

Reported comparison

[⁶⁴Cu][Cu(ES)] vs [⁶⁴Cu]Cu(ATSM) and [⁶⁴Cu]CuCl₂: reported greater tumor growth inhibition and hypoxia PET signal

Supports hypoxia theranostic model-response interpretation

22Rv1, PC3, U-87MG cells; xenograft model; further validation recommended

Evidence Dimension	In vitro clonogenic cell survival and in vivo tumor growth inhibition
Target Compound Data	[⁶⁴Cu][Cu(ES)]: superior reduction in cell survival and tumor growth vs. comparators (quantified in study figures; statistical significance reported)
Comparator Or Baseline	[⁶⁴Cu]Cu(ATSM) and [⁶⁴Cu]CuCl₂
Quantified Difference	Superior therapeutic effect explicitly demonstrated across three cell lines and a 22Rv1 xenograft model; exact fold-differences available in Figure 2 (clonogenic assay) and Figure 4 (tumor volume) of the primary publication.
Conditions	22Rv1, PC3, U‑87MG cells under normoxic and hypoxic conditions; 22Rv1 xenografts in BALB/cAnN-Foxn1nu/nu/Rj mice; single and multiple radiopharmaceutical doses (Liu et al., 2023)

Why This Matters

For programs developing theranostic agents targeting hypoxic solid tumors, [⁶⁴Cu][Cu(ES)] offers a validated efficacy advantage over the established hypoxia radiopharmaceutical [⁶⁴Cu]Cu(ATSM), supporting both therapeutic dose delivery and PET imaging from a single agent.

• [1] Liu T, Dahle MA, Lystad MH, Marignol L, Karlsen M, Redalen KR. In vitro and in vivo characterization of [⁶⁴Cu][Cu(elesclomol)] as a novel theranostic agent for hypoxic solid tumors. Eur J Nucl Med Mol Imaging. 2023;50(12):3576-3588. doi:10.1007/s00259-023-06310-4 View Source

Mitochondrial Selectivity Over Disulfiram

Cu(II)-Elesclomol selectively transports copper to the mitochondria, where Cu(II) is reduced to Cu(I) to trigger localized reactive oxygen species (ROS) production and cuproptotic cell death. This mitochondrial selectivity is a distinct property of the elesclomol-Cu(II) system and is explicitly not shared by the clinically used copper ionophore disulfiram . Disulfiram, while increasing total cellular copper levels, does not achieve the same mitochondrial compartmentalization, resulting in a mechanistically different mode of copper‑mediated cytotoxicity .

Mitochondrial selectivity

Class-level

Cu(II)-elesclomol: rapid mitochondrial copper delivery and ROS induction
Disulfiram: lacks mitochondrial compartmentalization

Mechanistic distinction supports pathway-specific cuproptosis studies

Qualitative organelle-level evidence; no direct quantitative fold change reported

Evidence Dimension	Subcellular copper delivery specificity (mitochondrial vs. global cytoplasmic)
Target Compound Data	Cu(II)-Elesclomol: rapid and selective mitochondrial copper transport, with mitochondrial Cu(I) elevation and ROS induction
Comparator Or Baseline	Disulfiram (DSF): lacks mitochondrial selectivity; copper distribution is not mitochondrial-directed
Quantified Difference	Qualitative mechanistic distinction confirmed by organelle-specific copper detection and ROS probes (Nagai et al., 2012); no direct quantitative fold‑change between the two agents reported in the same assay.
Conditions	Cancer cell lines evaluated for subcellular copper localization and mitochondrial ROS (Free Radical Biology and Medicine, 2012)

Why This Matters

When mechanistic fidelity to the mitochondrial cuproptosis pathway is critical—e.g., in target validation studies or combination regimens with mitochondrial priming agents—Cu(II)-elesclomol provides a level of subcellular precision that disulfiram cannot replicate.

• [1] Nagai M, et al. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells. Free Radic Biol Med. 2012;52(10):2142-2150. doi:10.1016/j.freeradbiomed.2012.03.017 View Source

Metal Complex Stability vs TRIEN

The Cu(II)-elesclomol complex exhibits a log stability constant of 24.2, determined spectrophotometrically under physiological conditions . This stability is 24‑fold greater than that of the copper(II) complex of the strong clinical chelator triethylenetetramine (TRIEN) . The very high thermodynamic stability ensures that the complex remains intact in biological media, preventing premature copper dissociation and off‑target copper‑mediated toxicity .

Stability vs TRIEN

Head-to-head

Cu(II)-elesclomol log K = 24.2
Cu(II)-TRIEN: 24-fold lower stability constant

High thermodynamic stability supports complex integrity in biological media

Spectrophotometric competition assay, pH 7.4, 25 °C

Evidence Dimension	Conditional stability constant (log K) for Cu(II) binding
Target Compound Data	log K = 24.2 for Cu(II)-elesclomol
Comparator Or Baseline	Cu(II)-TRIEN complex: log K = 23.0 (24‑fold lower stability constant)
Quantified Difference	24‑fold greater stability for Cu(II)-elesclomol vs. Cu(II)-TRIEN
Conditions	Spectrophotometric competition assay under physiological conditions (50 mM Tris-HCl, pH 7.4, 25 °C; Yadav et al., 2013)

Why This Matters

The exceptional stability constant minimizes free copper release during in vivo administration, a critical quality attribute for reproducible pharmacology and reduced systemic copper toxicity in animal studies.

• [1] Yadav AA, et al. Molecular mechanisms of the biological activity of the anticancer drug elesclomol and its complexes with Cu(II), Ni(II) and Pt(II). J Inorg Biochem. 2013;126:1-7. doi:10.1016/j.jinorgbio.2013.04.013 View Source
• [2] SciDirect. Elesclomol – an overview. Coordination Chemistry Reviews. 2022. Reports stability constant of 10^24.2 M⁻¹ and notes that early studies showed no cytotoxicity in the absence of copper in media. View Source

P-gp and BCRP Efflux Transporter Evasion

Experiments using cell lines overexpressing ATP-binding cassette (ABC) efflux transporters demonstrated that neither elesclomol nor Cu(II)-elesclomol were cross-resistant to cells overexpressing ABCB1 (P‑gp) or ABCG2 (BCRP) . Only slight cross-resistance was observed in cells overexpressing ABCC1 (MRP1) . This efflux‑transporter evasion profile stands in contrast to many standard chemotherapeutics—such as doxorubicin, paclitaxel, and etoposide—that are well‑characterized substrates of P‑gp and/or BCRP and whose activity is severely compromised in multidrug-resistant tumors.

Efflux transporter evasion

Class-level

No cross-resistance to ABCB1 (P-gp) or ABCG2 (BCRP) overexpression; slight cross-resistance to ABCC1 (MRP1)

Retains activity in multidrug-resistant cell models unlike many conventional agents

Cross-resistant cell line panel; Biochem Pharmacol 2015

Evidence Dimension	Cross-resistance index in ABC transporter-overexpressing cell lines
Target Compound Data	Cu(II)-elesclomol: no cross-resistance to ABCB1 or ABCG2 overexpression; slight cross-resistance to ABCC1
Comparator Or Baseline	Standard chemotherapeutics (doxorubicin, paclitaxel, etoposide): strong cross-resistance to ABCB1 and/or ABCG2 overexpression (inferred from established literature; not directly re‑measured in the same study)
Quantified Difference	Qualitative resistance status: not cross-resistant (target compound) vs. cross-resistant (class of conventional agents)
Conditions	Cross-resistant cell line panels overexpressing ABCB1, ABCG2, or ABCC1; cytotoxicity assays (Biochem Pharmacol, 2015)

Why This Matters

Cu(II)-elesclomol retains activity against cancer cells expressing the two most clinically relevant efflux transporters, making it a strategically valuable candidate for multidrug-resistant tumor models where P‑gp or BCRP substrate chemotherapeutics would be ineffective.

• [1] Hasinoff BB, et al. Cellular mechanisms of the cytotoxicity of the anticancer drug elesclomol and its complex with Cu(II). Biochem Pharmacol. 2015;93(3):266-276. doi:10.1016/j.bcp.2014.12.008 View Source

Cu(II)-Elesclomol Application Scenarios

Hypoxic Solid Tumor Theranostics

The demonstrated superiority of [⁶⁴Cu][Cu(ES)] over [⁶⁴Cu]Cu(ATSM) and [⁶⁴Cu]CuCl₂ in both therapeutic tumor growth inhibition and hypoxia‑specific PET imaging qualifies Cu(II)-elesclomol as a preferred radiolabeling substrate for theranostic programs targeting hypoxic prostate and brain tumors . Procurement of preformed Cu(II)-elesclomol with validated purity and metal‑complex integrity is critical for reproducible radiochemical yield and specific activity in ⁶⁴Cu‑labeling workflows.

Multidrug-Resistant Cancer Model Screening

Because Cu(II)-elesclomol is not cross-resistant to cells overexpressing ABCB1 (P‑gp) or ABCG2 (BCRP) , it is a strategically important tool compound for phenotypic screens in multidrug-resistant cancer models. Procurement of the preformed Cu(II) complex ensures that the active species is delivered directly, bypassing uncertainties in intracellular copper availability that can confound experiments using the free ligand elesclomol in serum‑containing media .

Mitochondrial Cuproptosis Pathway Investigation

Cu(II)-elesclomol is the definitive chemical probe for mitochondrial cuproptosis studies due to its unique mitochondrial copper‑transport selectivity, a property explicitly absent in disulfiram . For research groups dissecting the molecular machinery of cuproptosis (FDX1, lipoylation, Fe‑S cluster proteins), this compound provides the subcellular targeting fidelity necessary to distinguish mitochondrial from global copper‑stress responses.

Redox-Dependent Metal Complex Reference Standard

The 34‑ to 1,040‑fold potency advantage of Cu(II)-elesclomol over its Ni(II) and Pt(II) analogs establishes it as the reference standard for structure‑activity relationship (SAR) campaigns exploring bis(thiohydrazide) metal complexes. Procurement of authenticated Cu(II)-elesclomol alongside its Ni(II) and Pt(II) counterparts enables well‑controlled head‑to‑head comparisons to verify metal‑specific redox contributions to phenotypic readouts.

Application

Selection Property

Validation Focus

Hypoxic tumor theranostic research

Radiopharmaceutical labeling context

Hypoxia PET imaging and model-response endpoints

Multidrug-resistant cancer model studies

Efflux transporter evasion profile

P-gp/BCRP resistance model screening

Mitochondrial cuproptosis pathway investigation

Subcellular copper delivery specificity

Mitochondrial versus cytoplasmic copper stress readouts

Metal complex SAR reference standard

Redox-dependent metal identity

Head-to-head Ni(II)/Pt(II) complex comparison

• [1] Liu T, Dahle MA, Lystad MH, Marignol L, Karlsen M, Redalen KR. In vitro and in vivo characterization of [⁶⁴Cu][Cu(elesclomol)] as a novel theranostic agent for hypoxic solid tumors. Eur J Nucl Med Mol Imaging. 2023;50(12):3576-3588. doi:10.1007/s00259-023-06310-4 View Source